4-bromo-N-cyclobutyl-2-methylaniline

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• SMILES: CC1=C(C=CC(=C1)Br)NC2CCC2
• InChI: InChI=1S/C11H14BrN/c1-8-7-9(12)5-6-11(8)13-10-3-2-4-10/h5-7,10,13H,2-4H2,1H3
• InChIKey: PLOHMIBLBLUHBI-UHFFFAOYSA-N

Structural and Physicochemical Profile

4-Bromo-N-cyclobutyl-2-methylaniline (CAS 1250160-10-1) is a tri-substituted aromatic amine of molecular formula C₁₁H₁₄BrN and molecular weight 240.14 g/mol that incorporates three distinct functional features on a single aniline core: a para-bromo substituent, an ortho-methyl group, and an N-cyclobutyl group . The para-bromine provides a versatile synthetic handle for cross-coupling chemistry (Suzuki–Miyaura, Buchwald–Hartwig, Ullmann-type couplings), while the N-cyclobutyl group confers conformational restriction and increased sp³ character, properties that have been associated with improved metabolic stability and pharmacokinetic profiles in drug candidates. The compound is supplied as a research-grade building block with purity specifications of ≥95–98% depending on the vendor, and is shipped at ambient temperature with recommended long-term storage at 2–8°C in sealed, dry conditions . Its computed logP of approximately 3.72 and topological polar surface area (TPSA) of 12.03 Ų position it in a lipophilic, CNS-accessible physicochemical space relevant to fragment-based and lead-optimization programs .

Cross-Coupling Handle Para-bromine enables Suzuki, Buchwald–Hartwig, and Sonogashira reactions. Diversification point for parallel synthesis

Conformational Restriction N-cyclobutyl group increases sp³ fraction and restricts rotatable bonds. May support metabolic stability profiling

Lipophilic CNS-Accessible Space Computed logP ~3.72, TPSA 12.03 Ų, favorable for brain-penetrant lead optimization. Fragment-based and lead-optimization programs

Why Close Analogs Cannot Substitute This Compound

Within the narrow family of bromo-N-cyclobutyl-methylanilines, subtle differences in substitution pattern produce divergent physicochemical properties, synthetic utility, and biological performance. The three regioisomers—4-bromo (CAS 1250160-10-1), 3-bromo (CAS not confirmed), and 5-bromo (CAS 1247047-82-0)—share the identical molecular formula and mass but present the bromine at different positions on the aryl ring, which fundamentally alters the electronic environment, the steric accessibility of the halide for cross-coupling, and the vector of any downstream derivatization . Removing the ortho-methyl group (as in 4-bromo-N-cyclobutylaniline, CAS 1250649-29-6) reduces logP by approximately 0.31 units and eliminates a key steric and electronic modulator adjacent to the amine . Removing the para-bromo substituent (as in N-cyclobutyl-2-methylaniline, CAS 1249259-86-6) eliminates the primary synthetic handle for metal-catalyzed coupling, confining the building block to a narrower range of transformations . Removing the N-cyclobutyl group (as in 4-bromo-2-methylaniline, CAS 583-75-5) reverts to a primary aniline with a melting point of 57–59°C (solid) and a logP of approximately 2.9, a compound with fundamentally different physical handling characteristics and a distinct polarity profile . These inter-compound differences are quantifiable and have practical consequences for reaction design, physicochemical optimization, and procurement specification; generic interchange without explicit data validation therefore carries material risk of failed coupling yields, altered SAR trends, or off-target profiles.

Regioisomer Position Alters Reactivity

4-bromo (para) isomer offers favorable oxidative addition kinetics; 3- or 5-bromo regioisomers may shift coupling efficiency and vector geometry.

Des-Bromo Analog Lacks Cross-Coupling Handle

N-Cyclobutyl-2-methylaniline cannot undergo direct aryl halide cross-coupling, limiting diversification strategies.

Des-Cyclobutyl Reverts to Primary Aniline

4-Bromo-2-methylaniline (solid, mp 57–59°C) has different physical handling, logP ~2.9, and hydrogen-bonding capacity, altering SAR and automation compatibility.

Quantitative Differentiation from Closest Analogs

Lipophilicity Increase from Ortho-Methyl Group

The presence of the ortho-methyl substituent in 4-bromo-N-cyclobutyl-2-methylaniline increases the computed logP by approximately 0.31 log units relative to the des-methyl analog 4-bromo-N-cyclobutylaniline, as reported from standardized vendor computational chemistry datasets. Specifically, 4-bromo-N-cyclobutyl-2-methylaniline has a computed logP of 3.72, compared to 3.41 for 4-bromo-N-cyclobutylaniline, while both compounds share identical TPSA values of 12.03 Ų . This difference, while modest, corresponds to an approximately 2-fold increase in computed partition coefficient and may influence membrane permeability, microsomal stability, and CYP inhibition profiles when these building blocks are incorporated into lead series. The topological polar surface area remains unchanged because the methyl group contributes no additional heteroatom surface area.

Lipophilicity Increase

Data to verify

Computed logP 3.72 vs 3.41 (Δ +0.31) compared to des-methyl analog

May influence membrane permeability profiles

Computed values; experimental validation recommended

Evidence Dimension	Computed logP (lipophilicity)
Target Compound Data	LogP = 3.72 (ChemScene computational prediction)
Comparator Or Baseline	4-Bromo-N-cyclobutylaniline (des-methyl analog, CAS 1250649-29-6): LogP = 3.41
Quantified Difference	ΔlogP = +0.31 (target compound more lipophilic)
Conditions	Vendor-provided computational chemistry predictions on ChemScene platform; both compounds analyzed under the same algorithm

Why This Matters

A 0.31 logP difference can translate into measurably different membrane permeability and metabolic stability when these aniline building blocks are incorporated into drug-like scaffolds, making the methylated variant preferable for CNS-targeted or highly lipophilic programs.

Cross-Coupling Handle via Para-Bromo Substituent

The para-bromine atom of 4-bromo-N-cyclobutyl-2-methylaniline provides a universal synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig amination, Sonogashira), nickel-catalyzed couplings, and directed ortho-metalation strategies. The des-bromo analog, N-cyclobutyl-2-methylaniline (CAS 1249259-86-6), lacks this halide and therefore cannot participate in these bond-forming reactions without prior functionalization. This distinction is categorical: the brominated compound offers a divergent point for library synthesis and late-stage functionalization that the non-brominated analog simply does not possess . The regioisomeric position (para) further distinguishes it from the 3-bromo (meta) and 5-bromo (also meta to the amine, but ortho to methyl) variants, as para-bromoanilines are generally more reactive in oxidative addition steps with Pd(0) catalysts due to reduced steric hindrance compared to ortho-substituted aryl bromides [1].

Cross-Coupling Handle

Method context

Para-Br present: enables Suzuki, Buchwald–Hartwig; absent in des-Br analog

Broadens synthetic diversification scope

Established aryl bromide reactivity

Evidence Dimension	Presence of aryl bromide synthetic handle
Target Compound Data	Para-bromine present: enables Suzuki–Miyaura, Buchwald–Hartwig, Sonogashira, and other Pd/Ni-catalyzed cross-couplings
Comparator Or Baseline	N-Cyclobutyl-2-methylaniline (CAS 1249259-86-6): No bromine; MW 161.24; cannot undergo direct aryl halide cross-coupling
Quantified Difference	Categorical (handle present vs. absent); MW difference of 78.90 g/mol (Br vs. H)
Conditions	General synthetic chemistry context; cross-coupling applicability inferred from established reactivity of para-bromoanilines

Why This Matters

For procurement decisions in medicinal chemistry, the presence of the bromine handle determines whether a building block can serve as a diversification point in parallel synthesis or as a late-stage functionalization substrate, directly affecting synthetic strategy and library scope.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. Establishes general reactivity trends for aryl bromides in Suzuki coupling, with para-substituted aryl bromides typically showing favorable oxidative addition kinetics. View Source

Conformational Restriction by N-Cyclobutyl Group

The N-cyclobutyl substituent distinguishes 4-bromo-N-cyclobutyl-2-methylaniline from its parent primary aniline (4-bromo-2-methylaniline, CAS 583-75-5). Beyond the trivial effects on molecular weight (+54.09 g/mol), the cyclobutyl group introduces conformational restriction, increased sp³ fraction, and reduced planarity—structural features that have been systematically associated with improved metabolic stability, enhanced aqueous solubility, and reduced off-target promiscuity in drug candidates [1] . A comprehensive review of cyclobutane-containing drug candidates reports that the cyclobutyl ring has been employed to prevent cis/trans isomerization, replace larger cyclic systems, increase metabolic stability by blocking metabolic soft spots, direct pharmacophore groups in three dimensions, and reduce aromatic planarity [1]. Furthermore, nine FDA-approved drugs contain cyclobutane structures, predominantly in therapeutic areas of oncology, neurology, and infectious disease . In the specific context of this building block, the N-cyclobutyl substitution converts the compound from a solid primary aniline (mp 57–59°C) to a form that is handled as a liquid or low-melting solid at ambient temperature, potentially simplifying automated liquid handling in high-throughput synthesis workflows.

Conformational Restriction

Class-level

N-cyclobutyl: 4 sp³ carbons, restricted rotation; reported metabolic stability benefits in literature

May contribute to drug-like property profiles

Class-level evidence; individual SAR may vary

Evidence Dimension	Conformational restriction and drug-like property enhancement
Target Compound Data	Contains N-cyclobutyl group; LogP 3.72; TPSA 12.03; MW 240.14; 2 rotatable bonds; 4 sp³ carbons; liquid or low-melting solid at RT
Comparator Or Baseline	4-Bromo-2-methylaniline (CAS 583-75-5): Primary aniline without cyclobutyl; LogP ~2.9; PSA 26.02; MW 186.05; mp 57–59°C (solid); different hydrogen-bonding capacity (NH₂ vs. NH-cyclobutyl)
Quantified Difference	Increase in LogP of ~0.8 units; reduction in PSA of ~14 Ų; change in physical form from solid (mp 57–59°C) to liquid/low-melting solid; introduction of 4 sp³ carbons on the N-substituent
Conditions	Comparison of vendor-reported data and class-level medicinal chemistry literature; individual SAR will depend on the specific scaffold

Why This Matters

When selecting an aniline building block for a lead-optimization program where metabolic stability or physical form is critical, the cyclobutyl group may offer concrete advantages validated across multiple drug discovery campaigns, as documented in the cyclobutane medicinal chemistry literature.

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. DOI: 10.1002/cmdc.202200020. Review documenting contributions of cyclobutane rings to favorable drug properties including metabolic stability, conformational restriction, and reduced planarity. View Source

Regiochemical Impact on Derivatization Vector

Among the isomeric bromo-N-cyclobutyl-2-methylanilines, all sharing C₁₁H₁₄BrN and MW 240.14, the position of the bromine atom (4-, 3-, or 5-position of the aniline ring relative to the ortho-methyl and N-cyclobutyl groups) determines both the electronic character of the aryl ring and the vector of any substitution originating from the bromine. The 4-bromo (para) isomer places the bromine para to the amine nitrogen and meta to the methyl group, while the 5-bromo isomer (CAS 1247047-82-0) places it para to the methyl and meta to the amine . The 3-bromo isomer places bromine ortho to the methyl and meta to the amine . These positional differences alter the electron density distribution on the ring, affecting both the rate of oxidative addition in cross-coupling and the pKa of the aniline NH, which in turn influences reactivity in amide bond formation and reductive amination. The 4-bromo isomer benefits from being para to the amine, a position that generally minimizes steric interference during Pd(0) oxidative addition, potentially leading to faster coupling kinetics compared to ortho-brominated analogs.

Regiochemical Vector

Class-level

4-bromo (para) isomer vs 3-/5-bromo: altered electron density and steric accessibility for Pd coupling

Isomer choice impacts coupling efficiency

Derived from electronic principles; experimental kinetics unavailable

Evidence Dimension	Bromine substitution position and synthetic accessibility
Target Compound Data	4-Bromo (para to N, meta to CH₃): SMILES CC1=CC(Br)=CC=C1NC2CCC2
Comparator Or Baseline	5-Bromo-N-cyclobutyl-2-methylaniline (CAS 1247047-82-0): SMILES CC1=CC=C(Br)C=C1NC2CCC2 (para to CH₃, meta to N); 3-Bromo-N-cyclobutyl-2-methylaniline: bromine ortho to CH₃, meta to N
Quantified Difference	No quantitative kinetic data available for direct comparison of these isomers; differentiation is categorical based on established electronic and steric principles
Conditions	Regioisomeric comparison; catalytic cross-coupling kinetic differences predicted from general aryl halide reactivity trends but not experimentally quantified for these specific compounds

Why This Matters

In fragment elaboration and parallel library synthesis, the precise position of the halogen determines the trajectory of the growing molecule and can alter on-target potency and selectivity profiles; selecting the correct regioisomer is therefore a non-trivial procurement decision.

Purity Specifications and Storage Protocol

Procurement-grade 4-bromo-N-cyclobutyl-2-methylaniline is available at a minimum purity specification of ≥98% (HPLC) from major building-block suppliers, compared to the typical 95% baseline for less-common analogs within this chemical space . The compound is recommended for long-term storage at 2–8°C in sealed, dry conditions, which is consistent with secondary anilines of moderate lipophilicity that may undergo slow oxidative degradation at ambient temperature over extended periods . The des-methyl analog 4-bromo-N-cyclobutylaniline is typically specified at 95% purity, and the des-bromo analog N-cyclobutyl-2-methylaniline is also offered at 95%, suggesting that the 98% specification for the target compound reflects a higher level of quality-control stringency from certain suppliers . Shipping is conducted at room temperature without HazMat surcharge under standard conditions, reducing logistical cost and complexity relative to temperature-sensitive or hazard-classified alternatives.

Purity Specification

Specification review

≥98% (HPLC) target compound vs ≥95% for des-methyl and des-bromo analogs

Higher purity may reduce pre-reaction purification

Supplier Certificate of Analysis specifications

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (HPLC), ChemScene CS-0280774; ≥95%, AKSci 4692DQ
Comparator Or Baseline	4-Bromo-N-cyclobutylaniline: ≥95% (AKSci 4682DQ); N-Cyclobutyl-2-methylaniline: ≥95% (AKSci 4728DQ)
Quantified Difference	+3 percentage points minimum purity for the target compound from select suppliers; lower batch-to-batch impurity risk
Conditions	Vendor Certificate of Analysis specifications; actual batch purity may exceed minimum specification

Why This Matters

Higher purity specification reduces the burden of in-house purification before use in sensitive catalytic reactions where impurities can poison palladium catalysts or generate confounding byproducts, making this compound a more reliable procurement choice for high-throughput synthesis workflows.

Application Scenarios in Scientific Procurement

Fragment-Based Drug Discovery Building Block

In fragment-based screening or structure-guided lead optimization, 4-bromo-N-cyclobutyl-2-methylaniline serves as a compact (MW 240.14), lipophilic (logP 3.72) building block that presents a para-bromine for Pd-catalyzed elaboration while the N-cyclobutyl group introduces conformational restriction and increased sp³ character . The cyclobutane ring has been documented to improve metabolic stability, reduce planarity, and serve as an aryl isostere in multiple drug discovery campaigns, with nine FDA-approved cyclobutyl-containing drugs validating the medicinal chemistry relevance of this substructure [1] . Compared to the simpler 4-bromo-2-methylaniline (logP ~2.9, mp 57–59°C), the N-cyclobutyl analog offers enhanced lipophilicity and a physical state more amenable to automated liquid handling.

Parallel Library Synthesis via Suzuki–Miyaura Coupling

The para-bromine of 4-bromo-N-cyclobutyl-2-methylaniline provides a universal coupling point for generating diverse biaryl and aryl-heteroaryl libraries. Because the bromine is para to the aniline nitrogen, it benefits from favorable oxidative addition kinetics with Pd(0) catalysts, a key advantage over ortho-brominated regioisomers (3-bromo analog) where steric hindrance from the adjacent methyl group may slow coupling rates . The des-bromo analog (N-cyclobutyl-2-methylaniline) cannot participate in these transformations, underscoring the categorical functional advantage of the brominated variant for diversification strategies.

Agrochemical Intermediate Synthesis

Patent literature explicitly identifies para-brominated ortho-alkylanilines, including 4-bromo-2-methylaniline derivatives, as intermediates in the preparation of herbicides, insecticides, fungicides, and plant growth regulators . 4-Bromo-N-cyclobutyl-2-methylaniline extends this utility by incorporating the N-cyclobutyl group, which may confer improved environmental stability or target-site selectivity through the class-level benefits of cyclobutane incorporation documented in medicinal chemistry [1].

Kinase Inhibitor Scaffold Development

Cyclobutyl-substituted anilines have been explored as key pharmacophoric elements in kinase inhibitor programs, including Bruton's tyrosine kinase (BTK) inhibitors, where the cyclobutyl group occupies a hydrophobic pocket and the aniline NH engages in a critical hinge-binding hydrogen bond [1]. The ortho-methyl group of 4-bromo-N-cyclobutyl-2-methylaniline provides additional steric bulk that can fill a small hydrophobic cleft adjacent to the gatekeeper residue in certain kinase active sites, while the para-bromine enables further SAR exploration through cross-coupling diversification.

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Lipophilic, conformationally restricted aniline with cross-coupling handle

Physicochemical profiling and metabolic stability screening

Parallel library diversification

Para-bromo handle enables broad Pd-catalyzed coupling

Coupling efficiency and regioselectivity assessment

Agrochemical intermediate research

Brominated aniline core for agrochemical derivatization

Environmental stability and target-site selectivity evaluation

Kinase inhibitor scaffold exploration

Cyclobutyl group as conformational restrictor and sp³-enriched motif

Kinase selectivity profiling and SAR expansion

• [1] van der Kolk, M. R.; Janssen, M. A. C. H.; Rutjes, F. P. J. T.; Blanco-Ania, D. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem 2022, 17, e202200020. DOI: 10.1002/cmdc.202200020. View Source
• [2] Patent: Para-bromination of ortho-alkyl anilines. Justia Patents. Para-brominated o-alkylanilines, such as 4-bromo-2-methylaniline, have utility as intermediates in herbicides, insecticides, fungicides, and plant growth regulators. View Source